Cas no 1932782-81-4 ((1R)-1-(adamantan-2-yl)ethan-1-amine)

• Product Name: (1R)-1-(adamantan-2-yl)ethan-1-amine
• CAS No: 1932782-81-4
• CID: 4729810
• PubChem ID: 131222142
• Update Time: 2025-05-19

(1R)-1-(adamantan-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(Adamantan-2-yl)ethan-1-amine hydrochloride
• (1R)-1-(adamantan-2-yl)ethan-1-amine

Additional information on (1R)-1-(adamantan-2-yl)ethan-1-amine

Comprehensive Overview of (1R)-1-(adamantan-2-yl)ethan-1-amine (CAS No. 1932782-81-4): Properties, Applications, and Research Insights

(1R)-1-(adamantan-2-yl)ethan-1-amine (CAS No. 1932782-81-4) is a chiral amine derivative featuring an adamantane backbone, a structure renowned for its stability and versatility in pharmaceutical and material science applications. The compound's unique stereochemistry and rigid adamantane framework make it a valuable intermediate in drug discovery, particularly for targeting central nervous system (CNS) disorders and enzyme modulation. Researchers are increasingly exploring its potential in neuroprotective therapies, aligning with the growing demand for treatments addressing neurodegenerative diseases like Alzheimer's and Parkinson's.

The adamantane moiety in (1R)-1-(adamantan-2-yl)ethan-1-amine enhances lipophilicity, improving blood-brain barrier penetration—a critical factor for CNS-active compounds. This property has spurred interest in its use for drug delivery optimization, a trending topic in precision medicine. Recent studies highlight its role in designing allosteric modulators for G-protein-coupled receptors (GPCRs), a hot area in biotech innovation and AI-driven drug design.

From a synthetic perspective, the compound's chiral purity (denoted by the (1R) configuration) is crucial for enantioselective catalysis and asymmetric synthesis. Its thermal stability and resistance to metabolic degradation make it attractive for high-performance materials, such as polymeric coatings and nanocarriers. These applications resonate with current searches for sustainable biomaterials and green chemistry solutions.

Analytical challenges associated with 1932782-81-4 include its stereochemical analysis and purity validation, often addressed via HPLC-MS or chiral chromatography. The compound's spectral data (NMR, IR) are frequently queried in chemical databases, reflecting its relevance in academic research and patent filings. Notably, its X-ray crystallography data aids in molecular docking studies, a technique gaining traction in computational chemistry circles.

Market-wise, (1R)-1-(adamantan-2-yl)ethan-1-amine caters to niche segments like contract research organizations (CROs) and specialty chemical suppliers. Its pricing reflects the complexity of chiral synthesis and GMP compliance, topics frequently searched by pharmaceutical procurement professionals. Regulatory-wise, the compound falls under standard laboratory chemical classifications, with no reported toxicity alerts in major databases like PubChem or Reaxys.

Future directions for 1932782-81-4 include its integration into metal-organic frameworks (MOFs) for catalytic applications and exploration as a ligand in organometallic chemistry. These align with the surge in searches for energy storage materials and heterogeneous catalysis. Its structure-activity relationships (SAR) are also under scrutiny for antiviral drug development, a persistent focus post-pandemic.

In summary, (1R)-1-(adamantan-2-yl)ethan-1-amine exemplifies the intersection of medicinal chemistry and advanced materials science. Its multi-disciplinary utility ensures sustained interest across pharma R&D, academia, and industrial chemistry, making it a compound to watch in the evolving landscape of functionalized adamantanes.